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Compound of Interest

Compound Name: 5-Octadecanone

Cat. No.: B097647 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide consolidates the currently available information on 5-Octadecanone (CAS

Registry Number: 18276-99-8), a long-chain aliphatic ketone. While direct research into the

specific biological roles of this molecule is limited, this document provides a foundational

understanding of its chemical properties, known occurrences, and potential physiological

significance by drawing parallels with structurally related compounds. The aim is to furnish

researchers with a starting point for future investigations into this potentially bioactive molecule.

Chemical Identity and Properties
5-Octadecanone, also known by its IUPAC name octadecan-5-one, is a saturated ketone with

the chemical formula C₁₈H₃₆O[1]. As a long-chain ketone, its chemical behavior is

characterized by the carbonyl functional group at the 5-position, which is a site for various

chemical transformations. The long hydrocarbon chain imparts a significant hydrophobic

character to the molecule.
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Property Value Source

IUPAC Name octadecan-5-one [1]

Molecular Formula C₁₈H₃₆O [1]

Molecular Weight 268.48 g/mol [1]

CAS Number 18276-99-8 [1]

5-Octadecanone can serve as a versatile intermediate in organic synthesis. The carbonyl

group can undergo reduction to form the corresponding alcohol (5-octadecanol), oxidation

leading to cleavage and the formation of carboxylic acids, and various substitution reactions,

such as those involving Grignard reagents, to form tertiary alcohols[2].
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Fig. 1: Key chemical transformations of 5-Octadecanone.

Natural Occurrence
Direct evidence for the widespread natural occurrence of 5-Octadecanone is sparse. However,

related long-chain ketones have been identified in various natural sources. For instance, an

isomer, octadecan-3-one, has been isolated from the leaves of Momordica balsamina[3]. The

presence of 5-Octadecanone has been suggested in studies of certain natural extracts, such

as from the fungus Phellinus pectinatus, where it was associated with potential antimicrobial

and anti-inflammatory activities, though these effects have not been definitively attributed to
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this specific compound[2]. The identification of various ketones in plant extracts, such as those

from Chenopodium ambrosioides and Pergularia daemia, suggests that long-chain ketones are

part of the complex mixture of phytochemicals in the plant kingdom[4][5].

Potential Biological Roles
While no specific signaling pathways or definitive biological roles have been elucidated for 5-
Octadecanone, the functions of other ketones in biology may offer insights into its potential

activities.

Pheromonal Communication in Insects
Insects utilize a diverse array of chemical signals, including ketones, for communication[6].

These pheromones can mediate behaviors such as mating and aggregation. For example,

certain ketones are known to be attractive to mosquitoes and are involved in the pollination of

some orchids by mimicking insect pheromones[7][8]. It is plausible that 5-Octadecanone, as a

volatile long-chain ketone, could function as a pheromone or a semiochemical in certain insect

species, a hypothesis that warrants further investigation through electroantennography and

behavioral assays.

Metabolic Fuel Source in Mammals
In mammals, the liver produces smaller ketone bodies (acetoacetate, beta-hydroxybutyrate,

and acetone) from the breakdown of fatty acids during periods of fasting, prolonged exercise,

or low carbohydrate intake[9]. These ketone bodies can cross the blood-brain barrier and serve

as an alternative energy source for the brain and other tissues[9]. While long-chain triglycerides

can increase the plasma concentration of these smaller ketone bodies, particularly in suckling

rats, the direct metabolic fate of a large ketone like 5-Octadecanone is not well

understood[10]. It is conceivable that it could be metabolized through beta-oxidation after initial

enzymatic cleavage, eventually entering central energy pathways like the citric acid cycle, but

this remains speculative.

Proposed Experimental Workflow for Investigating
Biological Activity
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Given the nascent stage of research on 5-Octadecanone, a structured experimental approach

is necessary to elucidate its biological functions. The following workflow is proposed as a

general guideline for researchers.

In Vitro Screening

Mechanism of Action

In Vivo Studies

Cell Viability Assays
(e.g., MTT, LDH)

Pharmacokinetics & Toxicology

Antimicrobial Assays
(e.g., MIC, MBC)

Anti-inflammatory Assays
(e.g., NO, cytokine production)

Signaling Pathway Analysis
(e.g., Western Blot, RNA-Seq)

Receptor Binding/Enzyme Assays

Identified Target

Metabolomic Profiling Animal Models of Disease
(e.g., infection, inflammation)

5_Octadecanone

Click to download full resolution via product page

Fig. 2: A hypothetical workflow for elucidating the biological role of 5-Octadecanone.

A detailed protocol for any of these experimental stages would be dependent on the specific

hypothesis being tested. For instance, to investigate its potential as an insect pheromone, a

standard protocol would involve:

Synthesis and Purification: High-purity 5-Octadecanone would need to be synthesized or

procured. Purity would be confirmed using techniques like Gas Chromatography-Mass

Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
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Electroantennography (EAG): The purified compound would be tested for its ability to elicit

an electrical response from the antennae of target insect species.

Behavioral Assays: Wind tunnel or field trap experiments would be conducted to determine if

5-Octadecanone can attract or modify the behavior of the target insects.

Conclusion and Future Directions
5-Octadecanone is a molecule with a currently undefined biological role. Its chemical

structure, a long-chain aliphatic ketone, suggests potential involvement in processes such as

chemical communication in insects or as a metabolic substrate. The limited reports of its

presence in natural extracts with purported bioactivity hint at a pharmacological potential that is

yet to be explored.

Future research should focus on systematically screening 5-Octadecanone for various

biological activities, including antimicrobial, anti-inflammatory, and insect-modulating effects.

Should a significant activity be identified, subsequent studies should aim to uncover the

underlying mechanism of action, including the identification of molecular targets and signaling

pathways. Such a structured approach will be crucial in unlocking the potential of 5-
Octadecanone for applications in agriculture, medicine, and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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